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Compound of Interest

4-(Difluoromethoxy)-3-
Compound Name:

methoxybenzaldehyde

Cat. No.: B067655

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(Difluoromethoxy)-3-
methoxybenzaldehyde, a key intermediate in the pharmaceutical industry. This document
outlines its chemical structure, physical and chemical properties, synthesis protocols, and
significant applications, with a focus on its role in drug development.

Chemical Structure and Properties

4-(Difluoromethoxy)-3-methoxybenzaldehyde is an aromatic aldehyde with the chemical
formula COH8F203.[1][2][3] Its structure features a benzene ring substituted with a
difluoromethoxy group, a methoxy group, and a formyl (aldehyde) group.

Molecular Structure:
Caption: Chemical structure of 4-(Difluoromethoxy)-3-methoxybenzaldehyde.

Table 1: Physicochemical Properties
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Property Value Reference
CAS Number 162401-70-9 [1][2][3]
Molecular Formula C9H8F203 [11[2][3]
Molecular Weight 202.15 g/mol [1112][3]
Appearance C.:Iear, light or.ange liquid or e
light yellow oil

Boiling Point 105-106 °C at 1 mmHg [2][4]
Density 1.260 + 0.06 g/cm? (Predicted) [2][4]
Refractive Index 1.5155 [2][4]
Flash Point 113.5°C [4]
Storage Temperature 2-8°C, under inert atmosphere [2]

Table 2: Spectroscopic Data
Spectroscopy Data Reference

1H NMR (250 MHz, CDCls)

o (ppm): 9.74 (s, 1H), 7.31 (d,
J=1.7 Hz, 1H), 7.27 (dd, J=8.0,
1.7 Hz, 1H), 7.11 (d, J=8.0 Hz,
1H), 6.49 (t, J(F-H)=74.0 Hz,
1H), 3.76 (s, 3H)

[1]

Synthesis Protocols

Several synthetic routes for 4-(Difluoromethoxy)-3-methoxybenzaldehyde have been

reported, commonly starting from vanillin (4-hydroxy-3-methoxybenzaldehyde). Below is a

detailed experimental protocol based on a common method.

Synthesis from Vanillin and Monochlorodifluoromethane
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This protocol describes the synthesis via the reaction of vanillin with
monochlorodifluoromethane gas in the presence of a base.

Materials:

Vanillin (30.0 g, 0.2 mol)

e Sodium hydroxide (13.0 g, 0.325 mol)

e N,N-Dimethylformamide (DMF) (450 mL)
e Monochlorodifluoromethane gas

e Dichloromethane

» Saturated sodium carbonate solution

» Saturated brine

e Anhydrous sodium sulfate

o Water

Equipment:

Reaction flask

e Stirrer

e Heating mantle

e Gas inlet tube

e Thermometer

e Separatory funnel

e Rotary evaporator
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Procedure:

e To a reaction flask, add DMF (450 mL), vanillin (30.0 g, 0.2 mol), and sodium hydroxide (13.0
g, 0.325 mol).[1]

e Heat the reaction mixture to 90 °C with continuous stirring for 2 hours.[1]

 Introduce monochlorodifluoromethane gas into the reaction system. Monitor the reaction
progress by Thin Layer Chromatography (TLC) until the vanillin is completely consumed.[1]

e Once the reaction is complete, stop heating and allow the mixture to cool to room
temperature.[1]

e Quench the reaction by adding water (450 mL).[1]
o Extract the mixture with dichloromethane.[1]

» Wash the organic phase sequentially with saturated sodium carbonate solution and
saturated brine.[1]

e Dry the organic phase over anhydrous sodium sulfate.[1]

o Concentrate the organic phase under reduced pressure to obtain 3-methoxy-4-
(difluoromethoxy)benzaldehyde as a light yellow oil (yield: 31.9 g, 80%).[1][2]

Synthesis Workflow:
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Caption: Workflow for the synthesis of 4-(Difluoromethoxy)-3-methoxybenzaldehyde.
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Applications in Drug Development and Medicinal
Chemistry

4-(Difluoromethoxy)-3-methoxybenzaldehyde is a crucial intermediate in the synthesis of
various pharmaceuticals, most notably Roflumilast.[5] Roflumilast is a selective
phosphodiesterase-4 (PDE4) inhibitor used for the treatment of chronic obstructive pulmonary
disease (COPD).[5]

The incorporation of the difluoromethoxy group is a strategic approach in medicinal chemistry
to enhance the properties of drug candidates.[5] This functional group can:

» Improve Metabolic Stability: The C-F bond is highly stable, which can slow down metabolic
processes, leading to a longer drug half-life.[5]

» Enhance Lipophilicity: The fluorine atoms increase the lipophilicity of the molecule, which can
improve its ability to cross cell membranes and reach its target.[5]

e Modulate Receptor Binding: The unique electronic properties of fluorine can influence the
binding affinity of the molecule to its target receptor.[5]

Beyond Roflumilast, this compound serves as a versatile building block for the synthesis of
other biologically active molecules targeting a range of diseases, including inflammatory
conditions and neurodegenerative disorders.[5]

Safety and Handling

4-(Difluoromethoxy)-3-methoxybenzaldehyde should be handled with care in a well-
ventilated area.[6] It is classified as causing skin and serious eye irritation, and may cause
respiratory irritation.[6][7][8]

Precautionary Measures:
e Avoid breathing fumes, mist, spray, or vapors.[6][7][8]
» Wear protective gloves, protective clothing, eye protection, and face protection.[6][7][8]

* In case of contact with skin, wash with plenty of soap and water.[6][8]
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 Ifin eyes, rinse cautiously with water for several minutes.[6][8]
» Store in a well-ventilated place and keep the container tightly closed.[8]

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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